N-(4-{[(3-methylphenoxy)acetyl]amino}phenyl)-3-phenylpropanamide

• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-[4-[[2-(3-methylphenoxy)acetyl]amino]phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C24H24N2O3/c1-18-6-5-9-22(16-18)29-17-24(28)26-21-13-11-20(12-14-21)25-23(27)15-10-19-7-3-2-4-8-19/h2-9,11-14,16H,10,15,17H2,1H3,(H,25,27)(H,26,28)
• InChI Key: KMWJNJJEGGEHTO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3

Description

N-(4-{[(3-methylphenoxy)acetyl]amino}phenyl)-3-phenylpropanamide, also known as MPAPA, is a synthetic compound that has been developed for its potential use in scientific research. MPAPA is a member of the amide class of compounds and has been shown to have potential applications in the fields of neuroscience and pharmacology. In

Scientific Research Applications

N-(4-{[(3-methylphenoxy)acetyl]amino}phenyl)-3-phenylpropanamide has been shown to have potential applications in the fields of neuroscience and pharmacology. In particular, this compound has been studied for its potential use as a selective dopamine D3 receptor antagonist. This receptor is involved in the regulation of dopamine release in the brain and has been implicated in a number of psychiatric disorders, including addiction and schizophrenia. This compound has also been studied for its potential use as a tool to investigate the role of dopamine D3 receptors in the regulation of reward-related behaviors.

Mechanism of Action

The mechanism of action of N-(4-{[(3-methylphenoxy)acetyl]amino}phenyl)-3-phenylpropanamide is not fully understood. However, it is believed to act as a selective antagonist of dopamine D3 receptors. By blocking the activity of these receptors, this compound may alter the release of dopamine in the brain and affect reward-related behaviors.
Biochemical and Physiological Effects:
Studies have shown that this compound can alter the release of dopamine in the brain and affect reward-related behaviors. In particular, this compound has been shown to reduce the reinforcing effects of cocaine and to decrease the motivation to self-administer the drug. This compound has also been shown to reduce the expression of certain genes involved in the regulation of dopamine release in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(3-methylphenoxy)acetyl]amino}phenyl)-3-phenylpropanamide in lab experiments is its selectivity for dopamine D3 receptors. This allows researchers to investigate the role of these receptors in specific behaviors and to develop new treatments for psychiatric disorders. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(4-{[(3-methylphenoxy)acetyl]amino}phenyl)-3-phenylpropanamide. One area of interest is the development of new compounds that are more soluble in water and easier to administer in lab experiments. Another area of interest is the investigation of the role of dopamine D3 receptors in other psychiatric disorders, such as depression and anxiety. Finally, researchers may also investigate the potential use of this compound as a therapeutic agent for the treatment of addiction and other psychiatric disorders.

Synthesis Methods

The synthesis of N-(4-{[(3-methylphenoxy)acetyl]amino}phenyl)-3-phenylpropanamide involves a series of chemical reactions that begin with the coupling of 3-methylphenol with 4-chlorobenzoyl chloride to form 4-chloro-3-methylphenyl benzoate. This intermediate is then reacted with 4-aminophenol to form 4-{[(3-methylphenoxy)acetyl]amino}phenol. The final step involves the reaction of 4-{[(3-methylphenoxy)acetyl]amino}phenol with 3-phenylpropanoyl chloride to form this compound. The overall yield of the synthesis is approximately 25%.